![molecular formula C8H7N3O B3052443 2-Quinoxalinamine, N-hydroxy- CAS No. 41443-27-0](/img/structure/B3052443.png)
2-Quinoxalinamine, N-hydroxy-
Overview
Description
Scientific Research Applications
- Researchers have explored the visible-light-induced phosphonation of quinoxalin-2(1H)-ones under aerobic, metal-free conditions . This green chemistry approach utilizes oxygen as an oxidant and operates at room temperature. Both quinoxalin-2(1H)-ones and quinoxalines are compatible with alkyl or aryl phosphonates, leading to good yields of products through regioselective C–P bond formation. Notably, quinoxalin-2(1H)-ones exhibit higher reactivity than quinoxalines in this transformation.
- Quinoxalin-2(1H)-ones have been studied for their chemical synthesis and fluorescence properties. These compounds, along with their π-extended derivatives, exhibit interesting fluorescence behavior. Researchers have investigated their photophysical properties, including fluorescence, which could have applications in chemical sensing and biosensing .
- The direct C3-functionalization of quinoxalin-2(1H)-ones via C–H bond activation has gained attention due to their diverse biological activities and chemical properties. Recent achievements include arylation, alkylation, acylation, and alkoxycarbonylation. These functionalization strategies expand the synthetic toolbox for accessing quinoxalin-2(1H)-one derivatives .
Visible-Light Induced Phosphonation
Chemical Synthesis and Fluorescence Properties
Direct Functionalization via C–H Bond Activation
properties
IUPAC Name |
N-quinoxalin-2-ylhydroxylamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c12-11-8-5-9-6-3-1-2-4-7(6)10-8/h1-5,12H,(H,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBYDXHIOJFHUOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CC(=N2)NO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90419627 | |
Record name | NSC383124 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90419627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41443-27-0 | |
Record name | NSC383124 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90419627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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